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Compound of Interest

Compound Name: Antitumor agent-152

Cat. No.: B1519178 Get Quote

An In-depth Technical Guide on the Antitumor Agent Paclitaxel

Disclaimer: Initial searches for "Antitumor agent-152" did not yield information on a specific

molecule with that designation. Therefore, this guide focuses on Paclitaxel, a well-

characterized and widely used antitumor agent, to provide a comprehensive example of the

requested technical information.

Paclitaxel, a complex diterpenoid originally isolated from the Pacific yew tree, Taxus brevifolia,

is a cornerstone of modern chemotherapy.[1] Its potent antitumor activity has established it as a

critical therapeutic for various cancers, including ovarian, breast, and lung cancers.[1] This

guide provides a detailed overview of Paclitaxel's chemical structure, physicochemical

properties, mechanism of action, and key experimental protocols.

Chemical Structure and Properties
Paclitaxel is a white to off-white crystalline powder characterized by a complex molecular

structure.[1][2] It is highly lipophilic and practically insoluble in water.[1][2] The molecule

features a tetracyclic diterpenoid core, known as the taxane ring system, and a crucial C-13

ester side chain, which is essential for its biological activity.[1]

Table 1: Physicochemical Properties of Paclitaxel
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Property Value References

IUPAC Name

(2α,4α,5β,7β,10β,13α)-4,10-

Bis(acetyloxy)-13-{[(2R,3S)-3-

(benzoylamino)-2-hydroxy-3-

phenylpropanoyl]oxy}-1,7-

dihydroxy-9-oxo-5,20-

epoxytax-11-en-2-yl benzoate

[1]

Molecular Formula C₄₇H₅₁NO₁₄ [1][3]

Molecular Weight 853.9 g/mol [1][3]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point Approximately 213–217 °C [1][3]

Water Solubility Insoluble [1][2]

LogP 7.38 [3]

CAS Number 33069-62-4 [1]

Mechanism of Action and Signaling Pathways
The primary mechanism of action of Paclitaxel is the stabilization of microtubules, which are

essential components of the cell's cytoskeleton involved in cell division, intracellular transport,

and maintaining cell shape.[4] Microtubules are dynamic polymers of α- and β-tubulin subunits.

[4] Paclitaxel binds to the β-tubulin subunit, promoting the assembly of tubulin into stable

microtubules and inhibiting their depolymerization.[4][5] This disruption of microtubule

dynamics leads to the arrest of the cell cycle in the G2/M phase, ultimately inducing apoptosis

(programmed cell death).[5][6]

Paclitaxel-induced apoptosis involves a complex network of signaling pathways.[4] Key events

include the activation of stress-activated protein kinases such as c-Jun N-terminal kinase (JNK)

and the modulation of apoptotic regulatory proteins.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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